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Cat. No.: B1266377 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Butyl glycolate, systematically named butyl 2-hydroxyacetate, is a versatile organic compound

with the chemical formula C₆H₁₂O₃. It is a colorless liquid characterized by a mild, sweet odor

and is utilized across various industrial and research applications.[1] This technical guide

provides a comprehensive overview of butyl glycolate, including its chemical and physical

properties, detailed synthesis protocols, and key applications with a focus on its role as a

solvent, coalescing agent, and a chemical intermediate in organic synthesis. The document

also covers safety and handling procedures, toxicological information, and its environmental

fate. Data is presented in structured tables for clarity, and experimental workflows and reaction

pathways are visualized using diagrams to facilitate understanding for researchers and

professionals in drug development and chemical sciences.

Chemical and Physical Properties
Butyl glycolate is a butyl ester of glycolic acid, possessing both a hydroxyl and an ester

functional group. This structure imparts properties of both an alcohol and an ester, making it a

useful intermediate in a variety of chemical reactions.[2] It is miscible with many common

organic solvents and is partially soluble in water.[3]

Table 1: Physical and Chemical Properties of Butyl Glycolate
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Property Value Reference(s)

IUPAC Name butyl 2-hydroxyacetate [4]

Synonyms

Butyl hydroxyacetate, Glycolic

acid butyl ester, n-butyl

glycolate

[4]

CAS Number 7397-62-8 [4]

Molecular Formula C₆H₁₂O₃ [4]

Molecular Weight 132.16 g/mol [4]

Appearance Colorless liquid [4]

Odor Mild, sweet, ester-like [1]

Boiling Point 187-190 °C [5]

Melting Point -26 °C [1]

Flash Point 74 °C [5]

Density 1.019 g/mL at 20 °C [6]

Vapor Pressure 1.3 hPa at 20 °C [6]

Water Solubility 46 g/L at 20 °C [6]

logP (Octanol/Water Partition

Coefficient)
0.38 [1]

Spectroscopic Data
The structural characterization of butyl glycolate can be performed using various

spectroscopic techniques.

Table 2: Spectroscopic Data for Butyl Glycolate
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Technique Key Peaks / Signals Reference(s)

¹H NMR Spectral data available. [7]

¹³C NMR Spectral data available. [7]

FTIR

Spectral data available,

showing characteristic hydroxyl

and carbonyl stretches.

[7]

Mass Spectrometry (GC-MS) m/z top peak at 57. [7]

Note: Detailed spectra with peak assignments are available in various databases. For research

purposes, it is recommended to acquire and interpret spectra on the specific sample being

used.

Synthesis of Butyl Glycolate
The most common method for synthesizing butyl glycolate is the Fischer-Speier esterification

of glycolic acid with n-butanol in the presence of an acid catalyst.[8]

Experimental Protocol: Fischer-Speier Esterification
This protocol is based on a patented synthetic method for producing high-purity butyl
glycolate.[6]

Materials:

Glycolic acid (1 mole)

n-Butanol (3.5 - 4.5 moles)

Solid acid catalyst (e.g., kaolin and acidified active cobalt sulfate, 16 g)[6]

Round-bottom flask

Reflux water separator (Dean-Stark apparatus)

Reflux condenser
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Heating mantle

Procedure:

To a round-bottom flask, add glycolic acid (1 mole), n-butanol (e.g., 4.0 moles), and the dried

solid acid catalyst (16 g).[6]

Assemble the flask with a reflux water separator and a reflux condenser.

Heat the reaction mixture to 138°C and maintain this temperature for 4 hours.[6]

Monitor the reaction progress by taking 0.5 mL aliquots of the reaction solution every 30

minutes to determine the acid value.[6]

During the reflux, water produced from the esterification reaction is collected in the water

separator.

Upon completion of the reaction (indicated by the stabilization of the acid value and no

further water collection), the mixture is cooled to room temperature.

The solid catalyst is removed by filtration.

The excess n-butanol is removed from the filtrate by distillation under reduced pressure.

The resulting crude butyl glycolate is then purified by vacuum distillation to yield the final

high-purity product.
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Figure 1: Experimental workflow for the synthesis of butyl glycolate via Fischer-Speier
esterification.

Applications in Research and Drug Development
Butyl glycolate serves as a versatile compound with several applications relevant to the

pharmaceutical and chemical research sectors.

Solvent and Coalescing Agent
Due to its low volatility and high boiling point, butyl glycolate is an effective solvent and

coalescing agent in coatings, inks, and paints.[8][9] It improves the flow properties and gloss of

lacquers and can prevent blushing in cellulose acetate paints and wrinkling in alkyd paints.[9]

Experimental Protocol: Evaluation as a Coalescing Agent

A common method to evaluate the efficiency of a coalescing agent is by determining its ability

to reduce the Minimum Film Formation Temperature (MFFT) of a polymer dispersion.[10]

Materials:

Polymer dispersion (e.g., acrylic latex)
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Butyl glycolate

MFFT bar (a temperature gradient plate)

Film applicator

Procedure:

Prepare a series of the polymer dispersion with varying concentrations of butyl glycolate.

Apply a thin film of each formulation onto the MFFT bar.

Allow the films to dry.

Observe the point on the temperature gradient where the film transitions from a milky,

cracked appearance to a clear, continuous film. This temperature is the MFFT.

A lower MFFT indicates a more efficient coalescing agent.

Chemical Intermediate in Organic Synthesis
Butyl glycolate is a valuable building block in organic synthesis. It has been identified as a key

intermediate in the synthetic pathways of certain therapeutics, including the anti-cancer drug

harringtonine.[8] While the precise, detailed reaction schemes for the total synthesis of

complex natural products are often proprietary or published in specialized literature, the

general role of butyl glycolate involves its ester and hydroxyl functionalities to build more

complex molecular architectures.

The use of related tert-butyl esters is also prevalent in peptide synthesis, where the tert-butyl

group serves as a protecting group for carboxylic acids.[11]

Toxicology and Safety
Butyl glycolate is classified as causing serious eye damage and is suspected of damaging

fertility or the unborn child.[1]

Table 3: Toxicological and Safety Information
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Parameter Information Reference(s)

GHS Hazard Statements

H318: Causes serious eye

damage. H361fd: Suspected of

damaging fertility. Suspected

of damaging the unborn child.

[1]

Precautionary Statements

P280: Wear protective

gloves/eye protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P308+P313:

IF exposed or concerned: Get

medical advice/attention.

[1]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves (e.g., butyl

rubber), and appropriate

respiratory protection in case

of aerosol or mist formation are

recommended.

[1]

Handling

Avoid contact with skin, eyes,

and clothing. Use in a well-

ventilated area. Keep away

from sources of ignition.

[1]

Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated place.

[7]

Environmental Fate and Biodegradation
Butyl glycolate is readily biodegradable, with a degradation rate of 81% over 28 days in

carbon dioxide generation tests. It does not significantly accumulate in organisms.[1] In
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biological systems, it is expected to undergo rapid hydrolysis catalyzed by non-specific

esterases, breaking down into n-butanol and glycolic acid.

Initial Hydrolysis Metabolic Pathways

Butyl Glycolate Esterase-catalyzed
hydrolysis

n-Butanol

Glycolic Acid

Central Metabolic
Pathways

(e.g., Xanthobacter species)

Further degradation

Central Metabolic
Pathways

(e.g., Moorella species)

Further degradation

Click to download full resolution via product page

Figure 2: Simplified biodegradation pathway of butyl glycolate.

Conclusion
Butyl glycolate is a chemical compound with significant utility in both industrial and research

settings. Its properties as a solvent and coalescing agent are well-established, and its role as a

chemical intermediate presents opportunities for its application in the synthesis of complex

molecules, including pharmaceuticals. A thorough understanding of its chemical properties,

synthesis, and handling is essential for its safe and effective use. Further research into its

applications in drug delivery and as a building block in novel synthetic pathways could expand

its utility for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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